3,4-dihydro-2H-1,5-benzothiazepin-5-yl-(5-methyl-1,2-oxazol-3-yl)methanone

• IUPAC Name: 3,4-dihydro-2H-1,5-benzothiazepin-5-yl-(5-methyl-1,2-oxazol-3-yl)methanone
• InChI: InChI=1S/C14H14N2O2S/c1-10-9-11(15-18-10)14(17)16-7-4-8-19-13-6-3-2-5-12(13)16/h2-3,5-6,9H,4,7-8H2,1H3
• InChI Key: XPPOJXSHRLVQMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)N2CCCSC3=CC=CC=C32
• Molecular Formula: C14H14N2O2S
• Molecular Weight: 274.34 g/mol

Description

3,4-dihydro-2H-1,5-benzothiazepin-5-yl-(5-methyl-1,2-oxazol-3-yl)methanone is a chemical compound that has been widely studied for its potential therapeutic applications. This compound belongs to the family of benzothiazepines and has been shown to exhibit a range of biological activities.

Mechanism of Action

The exact mechanism of action of 3,4-dihydro-2H-1,5-benzothiazepin-5-yl-(5-methyl-1,2-oxazol-3-yl)methanone is not fully understood. However, it has been suggested that this compound may act as a calcium channel blocker, which could explain its anticonvulsant and anxiolytic properties. Additionally, it has been shown to modulate the activity of certain neurotransmitters, including dopamine and serotonin, which could explain its potential use in the treatment of psychiatric disorders.
Biochemical and Physiological Effects:
Studies have shown that 3,4-dihydro-2H-1,5-benzothiazepin-5-yl-(5-methyl-1,2-oxazol-3-yl)methanone can affect several physiological processes. It has been shown to reduce neuronal excitability, which could explain its anticonvulsant properties. Additionally, this compound has been shown to reduce anxiety-like behavior in animal models, which could be due to its modulation of neurotransmitter activity.

Advantages and Limitations for Lab Experiments

One advantage of using 3,4-dihydro-2H-1,5-benzothiazepin-5-yl-(5-methyl-1,2-oxazol-3-yl)methanone in lab experiments is its well-established synthesis method. Additionally, this compound has been extensively studied, and its biological activities have been well-characterized. However, one limitation of using this compound is its potential toxicity, which could limit its use in certain experiments.

Future Directions

There are several potential future directions for the study of 3,4-dihydro-2H-1,5-benzothiazepin-5-yl-(5-methyl-1,2-oxazol-3-yl)methanone. One area of interest is its potential use in the treatment of psychiatric disorders, such as depression and anxiety. Additionally, this compound could be investigated for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Finally, further studies could be conducted to investigate the mechanism of action of this compound and its potential use in the modulation of neuronal activity.

Synthesis Methods

The synthesis of 3,4-dihydro-2H-1,5-benzothiazepin-5-yl-(5-methyl-1,2-oxazol-3-yl)methanone involves the reaction of 2-aminothiophenol with 2-chloroacetyl chloride in the presence of a base. The resulting intermediate is then reacted with 5-methyl-1,2-oxazole-3-carboxylic acid to yield the final product. The synthesis of this compound has been well-established, and several modifications have been made to improve the yield and purity of the product.

Scientific Research Applications

3,4-dihydro-2H-1,5-benzothiazepin-5-yl-(5-methyl-1,2-oxazol-3-yl)methanone has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticonvulsant, anxiolytic, and antipsychotic properties. Additionally, this compound has been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and depression.